Cas no 12768-78-4 (Erio Green B (Technical Grade))

• Product Name: Erio Green B (Technical Grade)
• CAS No: 12768-78-4
• MF: C₃₁H₃₃N₂NaO₆S₂
• MW: 616.723296880722
• MDL: MFCD00060075
• CID: 48956
• PubChem ID: 87562242
• Update Time: 2025-06-09

Erio Green B (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Acid Green 16
• Erio Green B
• Acid Brilliant Green J
• Lissamine Green V
• Pontacyl Green NV
• ALKALI FAST GREEN V
• CI 44025
• Green V
• ERIOGREEN
• acidgreenzh
• CI NO 44025
• amidogreenv
• ALKALI GREEN
• Acid Green V
• Green acid V
• Acid Green Pure V
• Zielen kwasowa czysta V [Polish]
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(3,6-disulfo-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt
• Ammonium, (4-(p-(diethylamino)-alpha-(3,6-disulfo-1-naphthyl)benzylidene)-2,5-cyclohexadien-1-ylidene)diethyl-, hydroxide, inner salt, monosodium salt
• Ammonium, diethyl(4-((p-(diethylamino)phenyl)(3,6-disulfo-1
• Erio Green 16
• Lissamine Green V 200
• D88308
• Erio Green B (Technical Grade)
• eriogreen b
• Zielen kwasowa czysta V
• Acid Pure Green V
• Sodium 4-((4-(diethylamino)phenyl)(4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene)methyl)naphthalene-2,7-disulfonate
• 3369-56-0
• Naphthalene Green V
• Ammonium, diethyl(4-((p-(diethylamino)phenyl)(3,6-disulfo-1-naphthyl)methylene)-2,5-cyclohexadienylidene)-, hydroxide, inner salt, sodium salt
• A0687
• NS00019941
• Duasyn Acid Green V
• AKOS025311168
• ERIO GREEN B [INDICATOR FOR OXIDIMETRY]
• 1325-44-6
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(3,6-disulfo-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt (1:1)
• sodium 4-{[4-(diethylamino)phenyl][4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene]methyl}naphthalene-2,7-disulfonate
• Naphthalene Green VS
• sodium 4-((4-(diethylamino)phenyl)(4-(diethyliminio)cyclohexa-2,5-dienylidene)methyl)naphthalene-2,7-disulfonate
• sodium;4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]naphthalene-2,7-disulfonate
• Hydrogen (4-(4-(diethylamino)-alpha-(3,6-disulphonato-1-naphthyl)benzylidene)cyclohexa-2,5-dien-1-ylidene)diethylammonium, sodium salt
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl](3,6-disulfo-1-naphthalenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, inner salt, sodium salt
• EINECS 222-142-4
• Amido Green V
• Merantine Green V
• 12768-78-4
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl](3,6-disulfo-1-naphthalenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, inner salt, sodium salt (1:1)
• Acid Green 16, ethyl form, analytical standard
• C.I. 44025
• MFCD00060075
• DTXSID901340400
• UWGCNDBLFSEBDW-UHFFFAOYSA-M
• Acid Green Zh

• MDL： MFCD00060075
• Inchi： 1S/C31H34N2O6S2.Na/c1-5-32(6-2)25-13-9-22(10-14-25)31(23-11-15-26(16-12-23)33(7-3)8-4)30-21-28(41(37,38)39)20-24-19-27(40(34,35)36)17-18-29(24)30;/h9-21H,5-8H2,1-4H3,(H-,34,35,36,37,38,39);/q;+1/p-1
• InChI Key： UWGCNDBLFSEBDW-UHFFFAOYSA-M
• SMILES： S(C1=CC2C=C(C=CC=2C(=C1)C(=C1C=CC(C=C1)=[N+](CC)CC)C1C=CC(=CC=1)N(CC)CC)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+] |t:13,20|

Computed Properties

• Exact Mass: 616.16800
• Monoisotopic Mass: 616.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 137

Experimental Properties

• Color/Form: Dark green powder.
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 137.41000
• LogP: 7.07700
• Solubility: It is blue green in water and green in ethanol. It is yellow brown in concentrated sulfuric acid and yellow after dilution
• Color index: 44025
• Vapor Pressure: No data available

Erio Green B (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes